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Biological
Domain

Observed Effect
Experimental Support & Key
Findings

Concentration /
Dosage Used

Physiological
Effects

Modulates cortisol

levels; increases
sympathetic arousal

[1] [2].

Maintained elevated salivary

cortisol in women; increased skin
conductance [1] [3].

~200 - 700 μM

(ecologically relevant) to
10 mM (high) [1] [4].

Social
Cognition &
Mood

Promotes positive

mood; reduces
negative feelings [5]

[6].

Enhanced positive mood and

reduced tension in women, often
in a context-dependent manner

[5] [1].

250 μM to 6.25 mM in

mood studies; effects
can be experimenter-

gender dependent [5]
[1].

Social
Behavior &
Perception

Increases perceived
attractiveness and

dominance of men
[5] [1] [2].

Men rated as more attractive by
women in a speed-dating

context; increased perceived
dominance of male faces [1] [2].

500 μM (speed-dating);
200-700 μM (face

perception) [1] [2].

Modulation of
Aggression

Sex-dependent
effects on reactive

and proactive
aggression [2].

Reduced reactive and proactive
aggression in men; increased

reactive aggression in women
[2].

500 μM (ecologically
relevant concentration)

[2].
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Biological
Domain

Observed Effect
Experimental Support & Key
Findings

Concentration /
Dosage Used

Cooperative
Behavior

Increases

cooperation among
men [3].

Men made larger offers in

ultimatum and dictator games,
indicating more cooperative

behavior [3].

30 mg of synthetic AND

(supra-physiological) [3].

Neural
Activation

Activates the

hypothalamus and
social cognition

brain networks [5]
[4] [7].

fMRI/PET studies show

hypothalamic activation in
heterosexual women and

homosexual men; specific brain
network activation varies with

sexual orientation and gender
identity [4] [7].

Various, from 0.001 mM

(low) to 10 mM (high);
response can be

concentration and sex-
specific [4].

Detailed Experimental Protocols

To help you evaluate or replicate these findings, here are the methodologies for key experiments cited above.

1. Aggression Modulation Task [2]

Objective: To investigate the sex-specific effects of androstadienone on reactive and proactive
aggression.

Stimuli: Androstadienone (500 μM) or a control solution (1% clove oil in propylene glycol) was
prepared. The concentration was chosen to be ecologically relevant, matching levels found in

fresh apocrine sweat (~440 μM).
Procedure: In a double-blind, between-participants design, 206 participants were exposed to

the odor stimuli via nosepieces. They then performed two computer-based tasks:
Reactive Aggression Task: Participants responded to provocation from a virtual

opponent.
Proactive Aggression Task: Participants made unprovoked decisions to aggress

against an opponent for financial gain.
Controls: The olfactory stimuli were masked with clove oil to prevent conscious discrimination.

Female participants were tested during the periovulatory phase of their menstrual cycles to
control for hormonal fluctuations.

2. Social Decision-Making (Cooperation) Task [3]
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Objective: To test if androstadienone influences cooperative and generous behavior in men.

Stimuli: Male participants were exposed to 30 mg of synthetic androstadienone or a placebo
control via a nasal inhaler.

Procedure: After a 60-minute waiting period for the compound to take effect, participants
played two economic games:

Ultimatum Game: One player (the Proposer) decides how to split a sum of money with
another (the Responder), who can accept or reject the offer (a rejection results in neither

player getting money).
Dictator Game: The Proposer decides how to split the money, and the Responder must

accept the decision.
Measures: The level of cooperation was quantified by the offer size made by participants acting

as Proposers. Salivary cortisol and testosterone levels were also measured.

3. Neuroimaging (fMRI) Protocol [4]

Objective: To map the brain's response, particularly in the hypothalamus, to different

concentrations of androstadienone.
Stimuli: Three concentrations of androstadienone (10 mM "high", 0.1 mM "medium", 0.001 mM

"low") and a control odor (1-butanol) were delivered using a computer-controlled air-dilution
olfactometer.

Procedure: Participants (heterosexual men and women) were screened for the ability to smell
androstadienone to exclude anosmics. During the fMRI scan, olfactory stimuli were delivered in

a block design while participants breathed through their mouths.
Imaging & Analysis: Brain activation was measured using BOLD fMRI. Data were analyzed to

compare hypothalamic activation between sexes and across different odor concentrations,
controlling for general olfactory processing using the control odor.

Proposed Signaling and Experimental Pathways

The diagrams below outline the proposed biological pathway of androstadienone and a generalized workflow

for conducting research in this field.
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Formulate Hypothesis

1. Stimulus Preparation
(AND in masked carrier, e.g., clove oil)

2. Experimental Design
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3. Odor Exposure

4. Behavioral/Cognitive Task

5. Data Collection e.g., Economic Games e.g., Aggression Tasks e.g., fMRI/Neuroimaging
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Brain Activation
Data
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Key Interpretations & Research Notes

A Putative, Not Proven, Pheromone: The scientific community consistently refers to
androstadienone as a "putative" human pheromone [5] [1]. While evidence for its bioactivity is

growing, its classification as a true pheromone—triggering a specific, innate behavioral response—
remains debated and requires more research [5].
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Context is Crucial: The effects of androstadienone are not automatic. They appear to be highly

dependent on context, the gender of both the participant and the experimenter, and individual
differences [5] [1].

Sexual Dimorphism: A key feature of androstadienone's bioactivity is its sexually dimorphic nature.
However, this is not absolute. While many studies show stronger effects in heterosexual women,

some physiological and neural effects are also observed in men, and the response patterns can vary
with sexual orientation and gender identity [4] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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